Cas no 2694725-11-4 (4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid)

• Product Name: 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid
• CAS No: 2694725-11-4
• MF: C₉H₁₆F₃NO₅
• MW: 275.222253799438
• MDL: MFCD34475204
• CID: 5628120
• PubChem ID: 165947783
• Update Time: 2025-06-28

4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28315996
• 2694725-11-4
• 4-(2-aminoethoxy)-3-methylbutanoic acid; trifluoroacetic acid
• 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid

• MDL： MFCD34475204
• Inchi： 1S/C7H15NO3.C2HF3O2/c1-6(4-7(9)10)5-11-3-2-8;3-2(4,5)1(6)7/h6H,2-5,8H2,1H3,(H,9,10);(H,6,7)
• InChI Key： MJNWJLPNFLPALK-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O(CCN)CC(C)CC(=O)O

Computed Properties

• Exact Mass: 275.09805710g/mol
• Monoisotopic Mass: 275.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Additional information on 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid

Professional Introduction to 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid (CAS No. 2694725-11-4)

4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid, identified by its CAS number 2694725-11-4, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in various applications ranging from drug development to biochemical studies. The trifluoromethyl group and the aminoethoxy side chain contribute to its distinct chemical properties, making it a valuable candidate for further exploration.

The compound 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid is synthesized through a series of well-defined chemical reactions that highlight its complexity and functionality. The presence of the trifluoroacetic acid moiety enhances its reactivity and solubility, which are crucial factors in pharmaceutical formulations. This makes it an attractive building block for the synthesis of more complex molecules with potential therapeutic benefits.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways effectively. The structural motifs present in 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid align well with this trend. Researchers have been exploring its potential as an intermediate in the synthesis of bioactive molecules that target specific enzymes or receptors involved in various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on certain kinases, which are key players in cancer cell proliferation.

The trifluoromethyl group is particularly noteworthy as it is known to enhance the metabolic stability and binding affinity of drug candidates. This feature has been leveraged in the design of small-molecule inhibitors used in clinical trials. The aminoethoxy side chain, on the other hand, provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This flexibility makes 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid a versatile tool in medicinal chemistry.

Recent advancements in computational chemistry have also facilitated the study of this compound's interactions with biological targets. Molecular modeling techniques have been employed to predict how 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid might bind to proteins and other biomolecules. These simulations have provided valuable insights into its potential pharmacological activity and have guided the optimization of its structure for better efficacy.

The synthesis of 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid involves multi-step reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability in the production process.

In conclusion, 4-(2-aminoethoxy)-3-methylbutanoic acid, trifluoroacetic acid (CAS No. 2694725-11-4) represents a significant advancement in chemical research with potential implications for drug development and biochemical studies. Its unique structural features and reactivity make it a promising candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the pharmaceutical industry.